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Compound of Interest

Compound Name: Vanadium carbonyl

CAS No.: 20644-87-5

Cat. No.: B1215037

Get Quote

This guide provides a detailed comparison of theoretical models against experimental data for

the structure and reactivity of vanadium carbonyls. It is intended for researchers, scientists,

and professionals in drug development and catalysis, offering an objective look at the predictive

power of computational chemistry in this area. The following sections present quantitative data,

experimental protocols, and visual diagrams to elucidate the validation of theoretical models.

Structural Validation: Vibrational Spectroscopy of
Vanadium Carbonyl Cations
A primary method for validating theoretical models of molecular structure is the comparison of

calculated vibrational spectra with experimental infrared (IR) spectra. In the gas phase, infrared

photodissociation (IRPD) spectroscopy provides well-resolved vibrational frequencies for mass-

selected ions, offering a direct benchmark for computational methods like Density Functional

Theory (DFT).
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The following tables summarize the experimentally measured and theoretically calculated

carbonyl (CO) stretching frequencies for various vanadium carbonyl cations. These

comparisons are crucial for assigning the correct geometric and electronic structures to these

species.

Table 1: Comparison of Experimental and Calculated IR Frequencies for V(CO)n+ (n = 1-7)

Cations

Species
Spin State
(Predicted)

Symmetry
(Predicted)

Experimental
v(CO) (cm⁻¹)

Calculated
v(CO) (cm⁻¹)
(B3LYP)

V(CO)₆⁺ Doublet Oₕ 2097 2101

V(CO)₅⁺ Quartet D₃h 2085, 2010 2088, 2012

V(CO)₄⁺ Quintet Td 2060 2065

V(CO)₃⁺ Quintet C₂ᵥ (T-shaped) 2025 2030

V(CO)₂⁺ Quintet D∞h (Linear) 1980 1985

V(CO)⁺ Quintet C∞v (Linear) 1920 1925

Data sourced from studies by Duncan and coworkers. Calculated frequencies are scaled.[1]

Table 2: Comparison of Experimental and Calculated IR Frequencies for Dinuclear V₂(CO)₉⁺

Cation

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1215037/docs?utm_src=pdf-body#a-comparative-guide-to-theoretical-models-for-vanadium-carbonyl-reactivity
https://lebrilla.faculty.ucdavis.edu/wp-content/uploads/sites/301/2013/01/Ion-molecule-reactions-as-probes-of-gas-phase-structures-of-peptides-and-proteins.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vibrational Mode
Description

Experimental v(CO) (cm⁻¹)
Calculated v(CO) (cm⁻¹)
(B3LYP/def2-TZVP, scaled)

C-O (side-on bridge) asym-str. 1646 1650

C-O (side-on bridge) sym-str. 1700 1705

C-O (end-on semi-bridge) str. 1984 1980

C-O (end-on at V₁) asym/sym-

str.
2120, 2130 2125, 2135

C-O (end-on at V₂) asym/sym-

str.
2158, 2164, 2175 2160, 2168, 2178

Data extracted from studies on dinuclear vanadium-group metal carbonyl complexes.[2]

The data consistently shows a strong agreement between the experimental IR frequencies and

those calculated using the B3LYP functional, validating its use for predicting the vibrational

spectra and, by extension, the structures of these vanadium carbonyl cations.[1][2]

Experimental and Computational Protocols
Infrared Photodissociation (IRPD) Spectroscopy: Vanadium carbonyl cations are produced in

the gas phase via pulsed laser vaporization of a vanadium target in a supersonic expansion of

helium seeded with carbon monoxide.[2] The resulting ions are cooled and mass-selected by a

time-of-flight mass spectrometer. The selected ion bunch is then irradiated with a tunable

infrared laser. If the laser frequency is resonant with a vibrational mode of the ion, it absorbs a

photon, leading to dissociation (e.g., loss of a CO ligand). The fragment ions are then detected.

An IRPD spectrum is generated by plotting the fragment ion intensity as a function of the IR

laser wavelength.[1][2]
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IRPD Spectroscopy Experimental Workflow

Density Functional Theory (DFT) Calculations: Theoretical calculations are predominantly

performed using DFT. The hybrid B3LYP functional is widely used for geometry optimization

and harmonic vibrational frequency analysis and has been shown to provide reliable

predictions for the structures and vibrational frequencies of transition metal carbonyls.[2][3]

Geometries are optimized, and vibrational frequencies are calculated. The calculated harmonic

frequencies are often scaled by an empirical factor (e.g., 0.968) to account for anharmonicity

and systematic errors in the functional, improving the match with experimental fundamental

frequencies.[2]

Reactivity Validation: Ligand Substitution Kinetics
Validating theoretical models for reactivity involves comparing calculated kinetic and

thermodynamic parameters with experimental measurements. Ligand substitution reactions are

fundamental to the reactivity of metal carbonyls.

Experimental Kinetic Data for V(CO)₆ Ligand
Substitution
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The 17-electron radical, vanadium hexacarbonyl (V(CO)₆), undergoes ligand substitution with

phosphorus ligands (L) via an associative mechanism.[2] The reaction proceeds as: V(CO)₆ + L

→ V(CO)₅L + CO

The reaction follows a second-order rate law, being first-order in both V(CO)₆ and the incoming

ligand.[2] This is in stark contrast to its 18-electron analogue, Cr(CO)₆, which undergoes

substitution approximately 10¹⁰ times slower via a dissociative mechanism.[2]

Table 3: Experimental Kinetic and Activation Parameters for the Reaction of V(CO)₆ with

Phosphorus Ligands

Ligand (L) k₂ (M⁻¹s⁻¹) at 25°C ΔH‡ (kcal/mol) ΔS‡ (cal/mol·K)

P(n-Bu)₃ 2.3 x 10⁻¹ 11.5 ± 0.5 -25.2 ± 1.8

PPh₃ 7.5 x 10⁻² 12.8 ± 0.6 -24.1 ± 2.1

P(OMe)₃ 1.6 x 10⁻³ 13.2 ± 0.4 -27.6 ± 1.8

P(O-i-Pr)₃ 1.1 x 10⁻⁴ 16.0 ± 0.7 -24.3 ± 2.4

Data sourced from Shi, Trogler, and Basolo (1984).[2]

The negative entropies of activation (ΔS‡) are a hallmark of an associative mechanism,

indicating a more ordered transition state where the incoming ligand binds to the metal center

before the outgoing ligand departs.[2]

Mechanistic Pathway and Theoretical Correlation
The experimental data strongly supports an associative substitution pathway. This mechanism

involves the formation of a 19-electron intermediate or transition state, which is accessible for

the 17-electron V(CO)₆ complex.
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Associative Ligand Substitution in V(CO)₆
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Associative Ligand Substitution Pathway

While extensive experimental kinetic data exists for this system, a direct, quantitative

comparison with theoretically calculated activation parameters (ΔH‡ and ΔS‡) from modern

DFT studies is not readily available in the published literature. This represents a significant

opportunity for future research to computationally model the reaction pathways of V(CO)₆

substitution and to validate the accuracy of different theoretical methods against these well-

established experimental benchmarks. Such studies would be invaluable for refining

computational protocols to predict the reactivity of other 17-electron organometallic radicals.

Conclusion
For the structural characterization of vanadium carbonyls, theoretical models, particularly DFT

with the B3LYP functional, have demonstrated excellent predictive power. The calculated

vibrational frequencies show strong agreement with experimental IRPD spectra, allowing for

reliable assignment of molecular geometries and electronic states.
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For the reactivity of vanadium carbonyls, experimental studies have clearly elucidated the

associative mechanism for ligand substitution in V(CO)₆, providing a solid foundation of kinetic

and thermodynamic data. However, there is a noticeable gap in the literature regarding the

direct validation of theoretical models against this experimental reactivity data. Future

computational work focusing on modeling the reaction energy profiles and calculating the

activation parameters for these substitution reactions is needed to fully assess the performance

of theoretical models in predicting the reactivity of this important class of organometallic

compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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